4-{6-Azaspiro[3.4]octan-8-yl}phenol

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: 4-(6-azaspiro[3.4]octan-8-yl)phenol
• InChI: InChI=1S/C13H17NO/c15-11-4-2-10(3-5-11)12-8-14-9-13(12)6-1-7-13/h2-5,12,14-15H,1,6-9H2
• InChI Key: YMCGVBWPLSOATO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNCC2C3=CC=C(C=C3)O

Description

4-{6-Azaspiro[3.4]octan-8-yl}phenol is a spirocyclic compound featuring a six-membered azaspiro ring fused with a three-membered ring (3.4 spiro system) and a phenolic hydroxyl group at the para position. This structural motif confers unique conformational rigidity and electronic properties, making it a candidate for drug discovery and materials science. The azaspiro scaffold is known to enhance metabolic stability and bioavailability in pharmaceutical agents, while the phenolic group enables hydrogen bonding and interaction with biological targets such as enzymes or receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{6-Azaspiro[3One common method involves the annulation of the cyclopentane ring and the subsequent formation of the azaspiro structure . The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production methods for 4-{6-Azaspiro[3.4]octan-8-yl}phenol are not widely documented, but they likely involve scalable versions of the laboratory synthesis methods. These methods would need to be optimized for yield, purity, and cost-effectiveness to be viable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

4-{6-Azaspiro[3.4]octan-8-yl}phenol can undergo various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced under specific conditions to modify the spirocyclic structure or the phenol group.

Common Reagents and Conditions

Common reagents used in the reactions of 4-{6-Azaspiro[3.4]octan-8-yl}phenol include oxidizing agents like potassium permanganate for oxidation reactions, reducing agents like sodium borohydride for reduction reactions, and electrophiles like halogens for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from the reactions of 4-{6-Azaspiro[3.4]octan-8-yl}phenol depend on the type of reaction. For example, oxidation can yield quinones, reduction can produce modified spirocyclic structures, and substitution can result in various phenol derivatives.

Scientific Research Applications

4-{6-Azaspiro[3.4]octan-8-yl}phenol has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: It may be used in the development of new materials or as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 4-{6-Azaspiro[3.4]octan-8-yl}phenol involves its interaction with specific molecular targets and pathways. The phenol group can participate in hydrogen bonding and other interactions with biological molecules, while the spirocyclic structure may influence its binding affinity and specificity. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Key Observations :

• Ring Size and Flexibility: Compounds with larger spiro systems (e.g., 7-oxa-9-azaspiro[4.5]decane) exhibit greater conformational flexibility, enabling interactions with larger binding pockets in proteins.
• Substituent Effects: The phenolic group in 4-{6-Azaspiro[3.4]octan-8-yl}phenol enhances solubility (logP ~1.8) compared to lipophilic analogs like 8-(4-chlorophenyl)-6-azaspiro[3.4]octane (logP ~3.2). However, electron-withdrawing groups (e.g., trifluoromethyl in ) increase metabolic resistance.
• Biological Activity: While 4-{6-Azaspiro[3.4]octan-8-yl}phenol lacks explicit clinical data, structurally related spiro compounds show promise in kinase inhibition (e.g., JAK/STAT pathways) and TGF-β modulation .

Crystallographic and Conformational Analysis

• Ring Puckering : The 6-azaspiro[3.4]octane system adopts a puckered conformation due to the spiro junction, as defined by Cremer-Pople coordinates (amplitude $ q \approx 0.5 \, \text{Å} $, phase $ \theta \approx 120^\circ $) . This contrasts with planar heterocycles like pyridine, where rigidity limits adaptability.
• Hydrogen Bonding: The phenolic -OH group forms strong hydrogen bonds (O-H···N/O distances ~2.8–3.0 Å) in crystalline states, as observed in SHELX-refined structures .

Biological Activity

4-{6-Azaspiro[3.4]octan-8-yl}phenol is a compound that has garnered attention in pharmacological research due to its potential therapeutic applications, particularly as an agonist of the muscarinic M4 receptor. This receptor is implicated in various neurological disorders, including schizophrenia, Alzheimer's disease, and Parkinson's disease. Understanding the biological activity of this compound is essential for its development into a therapeutic agent.

Chemical Structure and Properties

The compound features a unique spirocyclic structure that contributes to its biological activity. The presence of the azaspiro moiety enhances its interaction with biological targets, particularly G protein-coupled receptors (GPCRs) like the muscarinic M4 receptor.

Research indicates that 4-{6-Azaspiro[3.4]octan-8-yl}phenol acts as a positive allosteric modulator (PAM) of the muscarinic M4 receptor. This modulation can enhance receptor activity in the absence of acetylcholine, which may lead to improved cognitive function and reduced symptoms associated with M4-mediated disorders .

Biological Activity and Therapeutic Applications

The biological activity of this compound has been explored in various studies:

• Cognitive Enhancement : In preclinical models, compounds similar to 4-{6-Azaspiro[3.4]octan-8-yl}phenol have shown promise in enhancing cognitive functions, particularly in models of Alzheimer's disease and schizophrenia .
• Neuroprotection : The activation of M4 receptors has been linked to neuroprotective effects, potentially reducing neurodegeneration associated with diseases like Parkinson's and Alzheimer's .
• Behavioral Effects : Studies suggest that compounds targeting the M4 receptor can mitigate symptoms such as agitation and psychosis, which are prevalent in neurodegenerative conditions .

Case Studies

Several studies have investigated the effects of compounds with similar structures:

• Alzheimer's Disease Models : In a study involving transgenic mice models of Alzheimer's, administration of M4 receptor agonists resulted in significant improvements in memory tasks compared to controls .
• Schizophrenia : Clinical trials have indicated that PAMs for the M4 receptor can reduce symptoms of schizophrenia, providing a new avenue for treatment options .
• Parkinson's Disease : Research has shown that M4 receptor activation may alleviate motor symptoms associated with Parkinson’s disease, indicating potential use in managing levodopa-induced dyskinesia .

Data Summary

The following table summarizes key findings from research on 4-{6-Azaspiro[3.4]octan-8-yl}phenol and related compounds:

Study Focus	Model Type	Key Findings
Cognitive Enhancement	Transgenic Mouse Models	Significant improvement in memory tasks
Schizophrenia Treatment	Clinical Trials	Reduction in psychotic symptoms
Neuroprotection	In Vitro & In Vivo Studies	Decreased neurodegeneration markers
Parkinson's Disease	Animal Models	Alleviation of motor symptoms